![molecular formula C23H22N6O B2989817 2-(1H-benzo[d]imidazol-1-yl)-1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)ethanone CAS No. 1334370-22-7](/img/structure/B2989817.png)
2-(1H-benzo[d]imidazol-1-yl)-1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1H-benzo[d]imidazol-1-yl)-1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H22N6O and its molecular weight is 398.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-HIV Activity
Nitroimidazoles and related compounds have been synthesized and evaluated for their potential anti-HIV activity. For instance, compounds with similar structures have shown promising results in inhibiting HIV-1 and HIV-2 in cell-based assays, suggesting their potential as non-nucleoside reverse transcriptase inhibitors (Al-Masoudi et al., 2007).
Antibacterial and Antifungal Activities
Azole-containing piperazine derivatives have been designed, synthesized, and tested for their antibacterial and antifungal activities. Certain derivatives demonstrated broad-spectrum antimicrobial efficacy, highlighting their potential in developing new therapeutic agents against various microbial infections (Gan et al., 2010).
Corrosion Inhibition
Benzimidazole derivatives have been studied for their effectiveness as corrosion inhibitors. These compounds showed high efficiency in protecting steel in acidic environments, making them valuable for industrial applications where corrosion resistance is crucial (Yadav et al., 2016).
Antimycobacterial Activity
Research into imidazo[1,2-a]pyridine-3-carboxamide derivatives has uncovered compounds with significant activity against both drug-sensitive and resistant strains of Mycobacterium tuberculosis. These findings offer a pathway for the development of new treatments for tuberculosis (Lv et al., 2017).
Anti-inflammatory Activity
Synthesis and evaluation of novel compounds for their anti-inflammatory activity have been conducted, revealing some derivatives that exhibit significant effects in models of inflammation. This suggests their potential use in developing anti-inflammatory medications (Ahmed et al., 2017).
Electrochemical Synthesis
The electrochemical synthesis of arylthiobenzazoles from similar compounds demonstrates an innovative approach to creating new chemical entities. This method has implications for green chemistry and the efficient production of novel materials (Amani & Nematollahi, 2012).
properties
IUPAC Name |
2-(benzimidazol-1-yl)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O/c30-23(15-29-17-26-19-8-4-5-9-21(19)29)28-12-10-27(11-13-28)22-14-20(24-16-25-22)18-6-2-1-3-7-18/h1-9,14,16-17H,10-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTROQZNKJXVYOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC(=C2)C3=CC=CC=C3)C(=O)CN4C=NC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.